Cas no 29824-66-6 (N-(acetylsulfamoyl)acetamide)

N-(acetylsulfamoyl)acetamide structure
N-(acetylsulfamoyl)acetamide structure
Product Name:N-(acetylsulfamoyl)acetamide
CAS No:29824-66-6
MF:C4H8N2O4S
MW:180.182319641113
CID:1440283
PubChem ID:253729
Update Time:2025-04-20

N-(acetylsulfamoyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(acetylsulfamoyl)acetamide
    • N-(ethanesulfonyl)acetamide
    • N,N'-diacetyl-sulfamide
    • NCIOpen2_000656
    • AC1Q5QEP
    • AR-1J9787
    • AC1Q1L84
    • NSC76945
    • CTK4G3884
    • AC1L5OQH
    • N-(ethanesulfonyl)acetamide; N,N'-diacetyl-sulfamide; NCIOpen2_000656; AC1Q5QEP; AR-1J9787; AC1Q1L84; NSC76945; CTK4G3884; AC1L5OQH;
    • NSC-76945
    • DTXSID70291640
    • 29824-66-6
    • SCHEMBL3310419
    • OVGZINHUJMXVOO-UHFFFAOYSA-N
    • DS-011651
    • Inchi: 1S/C4H8N2O4S/c1-3(7)5-11(9,10)6-4(2)8/h1-2H3,(H,5,7)(H,6,8)
    • InChI Key: OVGZINHUJMXVOO-UHFFFAOYSA-N
    • SMILES: S(NC(C)=O)(NC(C)=O)(=O)=O

Computed Properties

  • Exact Mass: 180.02054
  • Monoisotopic Mass: 180.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.413
  • Refractive Index: 1.49
  • PSA: 92.34
  • LogP: 0.36600
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